Cas no 2229092-04-8 (2-(6-Bromo-3-chloro-2-fluorophenyl)oxirane)

• Product Name: 2-(6-Bromo-3-chloro-2-fluorophenyl)oxirane
• CAS No: 2229092-04-8
• MF: C₈H₅BrClFO
• MW: 251.480104207993
• CID: 5757136
• PubChem ID: 165660163
• Update Time: 2025-11-02

2-(6-Bromo-3-chloro-2-fluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2229092-04-8
• EN300-1919689
• 2-(6-bromo-3-chloro-2-fluorophenyl)oxirane
• 2-(6-Bromo-3-chloro-2-fluorophenyl)oxirane

• Inchi： 1S/C8H5BrClFO/c9-4-1-2-5(10)8(11)7(4)6-3-12-6/h1-2,6H,3H2
• InChI Key： JQDLAEKKUPBRKW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C1CO1)F)Cl

Computed Properties

• Exact Mass: 249.91963g/mol
• Monoisotopic Mass: 249.91963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(6-Bromo-3-chloro-2-fluorophenyl)oxirane

Comprehensive Guide to 2-(6-Bromo-3-chloro-2-fluorophenyl)oxirane (CAS No. 2229092-04-8): Properties, Applications, and Market Insights

2-(6-Bromo-3-chloro-2-fluorophenyl)oxirane (CAS No. 2229092-04-8) is a highly specialized halogen-substituted oxirane compound that has garnered significant attention in pharmaceutical and agrochemical research. This epoxide derivative features a unique combination of bromo, chloro, and fluoro substituents on its aromatic ring, making it a valuable building block for complex molecular synthesis. The compound's structural characteristics contribute to its reactivity profile, particularly in ring-opening reactions that are crucial for creating biologically active molecules.

Recent trends in drug discovery have increased demand for multihalogenated phenyloxiranes like 2-(6-Bromo-3-chloro-2-fluorophenyl)oxirane. Pharmaceutical researchers are particularly interested in how the strategic placement of halogen atoms affects the compound's electronic properties and potential interactions with biological targets. The fluorine atom at the 2-position, combined with the bromine and chlorine substituents, creates a distinctive electronic environment that can influence both reactivity and bioavailability in drug candidates.

The synthesis of CAS 2229092-04-8 typically involves epoxidation of the corresponding olefin precursor under controlled conditions. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing importance of sustainable practices in chemical manufacturing. Analytical characterization of this compound requires advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the fluorine moiety) and high-resolution mass spectrometry to confirm its structure and purity.

In pharmaceutical applications, 2-(6-Bromo-3-chloro-2-fluorophenyl)oxirane serves as a key intermediate for small molecule therapeutics targeting various disease pathways. Its structural features make it particularly valuable for developing kinase inhibitors and GPCR modulators, which are hot topics in current drug discovery programs. The compound's ability to undergo regioselective ring-opening allows medicinal chemists to create diverse molecular architectures with precise control over stereochemistry.

The agrochemical industry also utilizes halogenated phenyloxirane derivatives like CAS 2229092-04-8 in the development of novel crop protection agents. The presence of multiple halogen atoms enhances the potential for interactions with biological targets in pests while maintaining favorable environmental profiles. Recent research focuses on optimizing the phytotoxicity and environmental persistence of derivatives based on this chemical scaffold.

From a commercial perspective, 2-(6-Bromo-3-chloro-2-fluorophenyl)oxirane occupies a niche but growing segment in the fine chemicals market. Suppliers typically offer this compound in research quantities with >95% purity, catering to pharmaceutical and agrochemical R&D needs. The global market for such multifunctional epoxide intermediates is expected to grow steadily, driven by increasing investment in targeted drug discovery and precision agriculture technologies.

Handling CAS 2229092-04-8 requires standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this material. Storage recommendations typically suggest keeping the compound in a cool, dry environment under inert atmosphere to maintain stability, especially given the reactivity of the oxirane ring.

Recent patent literature reveals growing interest in 2-(6-Bromo-3-chloro-2-fluorophenyl)oxirane derivatives for various applications. Several 2023-2024 patent filings describe its use in creating anticancer agents and antiviral compounds, particularly targeting emerging viral threats. This reflects the compound's versatility in addressing current healthcare challenges through rational drug design approaches.

Environmental fate studies of halogenated phenyloxiranes indicate that proper waste management practices should be followed to minimize ecological impact. While the compound itself shows moderate biodegradability, its halogen content necessitates consideration of potential bioaccumulation factors in environmental risk assessments. Modern green chemistry approaches focus on developing efficient recycling or degradation pathways for such intermediates.

Analytical method development for 2-(6-Bromo-3-chloro-2-fluorophenyl)oxirane represents an active area of research, with recent advances in HPLC techniques enabling more precise quantification in complex matrices. These methods are particularly valuable for reaction monitoring during scale-up processes and for ensuring product quality in commercial batches.

The future outlook for CAS 2229092-04-8 appears promising, with potential applications expanding into materials science and catalysis. Researchers are exploring its use in creating novel polymeric materials with unique electronic properties, leveraging the distinctive characteristics imparted by its multihalogenated structure. Additionally, the compound's potential as a ligand in asymmetric catalysis is being investigated for sustainable synthesis applications.

For researchers considering 2-(6-Bromo-3-chloro-2-fluorophenyl)oxirane for their projects, it's essential to consult recent literature on its structure-activity relationships and metabolic stability in biological systems. The compound's ADME properties (Absorption, Distribution, Metabolism, and Excretion) are particularly important when designing drug candidates, as the halogen pattern can significantly influence these parameters.

In conclusion, 2-(6-Bromo-3-chloro-2-fluorophenyl)oxirane (CAS No. 2229092-04-8) represents a valuable chemical building block with diverse applications in life sciences and beyond. Its unique combination of halogen substituents and epoxide functionality offers numerous possibilities for creating innovative solutions to contemporary challenges in healthcare, agriculture, and materials development. As research continues to uncover new applications for this versatile intermediate, its importance in specialty chemistry is likely to grow significantly in the coming years.